Cas no 49674-27-3 (3-chloro-5-cyanobenzene-1-sulfonamide)

3-chloro-5-cyanobenzene-1-sulfonamide structure
49674-27-3 structure
Product Name:3-chloro-5-cyanobenzene-1-sulfonamide
CAS No:49674-27-3
MF:C7H5ClN2O2S
MW:216.644798994064
MDL:MFCD18205773
CID:2113590
PubChem ID:129416074
Update Time:2023-11-27

3-chloro-5-cyanobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-5-cyanoBenzenesulfonamide
    • GS1048
    • CID 129416074
    • Benzenesulfonamide, 3-chloro-5-cyano-
    • 3-chloro-5-cyanobenzene-1-sulfonamide
    • MDL: MFCD18205773
    • Inchi: 1S/C7H5ClN2O2S/c8-6-1-5(4-9)2-7(3-6)13(10,11)12/h1-3H,(H2,10,11,12)
    • InChI Key: JVTWKHQMVYLUMJ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C#N)C=C(C=1)S(N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 326
  • Topological Polar Surface Area: 92.3

Experimental Properties

  • Density: 1.60±0.1 g/cm3(Predicted)
  • Boiling Point: 407.6±55.0 °C(Predicted)
  • pka: 9.29±0.60(Predicted)

3-chloro-5-cyanobenzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013027182-1g
3-Chloro-5-cyanobenzenesulfonamide
49674-27-3 97%
1g
$1564.50 2023-09-01
Enamine
EN300-8161711-1g
3-chloro-5-cyanobenzene-1-sulfonamide
49674-27-3
1g
$1043.0 2023-09-02
Enamine
EN300-8161711-5g
3-chloro-5-cyanobenzene-1-sulfonamide
49674-27-3
5g
$3023.0 2023-09-02
Enamine
EN300-8161711-10g
3-chloro-5-cyanobenzene-1-sulfonamide
49674-27-3
10g
$4483.0 2023-09-02
Enamine
EN300-8161711-0.05g
3-chloro-5-cyanobenzene-1-sulfonamide
49674-27-3 95.0%
0.05g
$876.0 2025-03-21
Enamine
EN300-8161711-0.1g
3-chloro-5-cyanobenzene-1-sulfonamide
49674-27-3 95.0%
0.1g
$917.0 2025-03-21
Enamine
EN300-8161711-0.25g
3-chloro-5-cyanobenzene-1-sulfonamide
49674-27-3 95.0%
0.25g
$959.0 2025-03-21
Enamine
EN300-8161711-0.5g
3-chloro-5-cyanobenzene-1-sulfonamide
49674-27-3 95.0%
0.5g
$1001.0 2025-03-21
Enamine
EN300-8161711-1.0g
3-chloro-5-cyanobenzene-1-sulfonamide
49674-27-3 95.0%
1.0g
$1043.0 2025-03-21
Enamine
EN300-8161711-2.5g
3-chloro-5-cyanobenzene-1-sulfonamide
49674-27-3 95.0%
2.5g
$2043.0 2025-03-21
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD